Cas no 2228448-05-1 (2-amino-2-(3,5-dimethoxy-4-methylphenyl)propan-1-ol)

• Product Name: 2-amino-2-(3,5-dimethoxy-4-methylphenyl)propan-1-ol
• CAS No: 2228448-05-1
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6425907
• PubChem ID: 165659108
• Update Time: 2025-06-08

2-amino-2-(3,5-dimethoxy-4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3,5-dimethoxy-4-methylphenyl)propan-1-ol
• EN300-1795659
• 2228448-05-1

• Inchi： 1S/C12H19NO3/c1-8-10(15-3)5-9(6-11(8)16-4)12(2,13)7-14/h5-6,14H,7,13H2,1-4H3
• InChI Key： JDESRUUCYIJELF-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=C(C(C)=C(C=1)OC)OC)N

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-amino-2-(3,5-dimethoxy-4-methylphenyl)propan-1-ol

Introduction to 2-amino-2-(3,5-dimethoxy-4-methylphenyl)propan-1-ol (CAS No. 2228448-05-1)

2-amino-2-(3,5-dimethoxy-4-methylphenyl)propan-1-ol, with the CAS number 2228448-05-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted phenyl ring and an amino alcohol moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-amino-2-(3,5-dimethoxy-4-methylphenyl)propan-1-ol consists of a central propanol backbone with an amino group attached to one of the carbon atoms. The phenyl ring is substituted with methoxy groups at the 3 and 5 positions and a methyl group at the 4 position. This specific substitution pattern imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets.

Recent studies have highlighted the potential of 2-amino-2-(3,5-dimethoxy-4-methylphenyl)propan-1-ol in various therapeutic areas. One notable area of research is its role as a potential anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential for treating inflammatory diseases. Additionally, preliminary in vivo studies in animal models have demonstrated its efficacy in reducing inflammation and pain.

Beyond its anti-inflammatory properties, 2-amino-2-(3,5-dimethoxy-4-methylphenyl)propan-1-ol has also been investigated for its neuroprotective effects. Research has indicated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that 2-amino-2-(3,5-dimethoxy-4-methylphenyl)propan-1-ol may have therapeutic potential in these conditions.

In the realm of cardiovascular health, studies have explored the cardioprotective properties of 2-amino-2-(3,5-dimethoxy-4-methylphenyl)propan-1-ol. Research has shown that this compound can improve cardiac function and reduce myocardial damage following ischemia-reperfusion injury. The mechanism underlying these effects is thought to involve the modulation of signaling pathways related to inflammation and oxidative stress.

The pharmacokinetic properties of 2-amino-2-(3,5-dimethoxy-4-methylphenyl)propan-1-ol have also been studied to understand its behavior in biological systems. In vitro assays have demonstrated that this compound exhibits good solubility and permeability, which are essential for effective drug delivery. Additionally, preliminary pharmacokinetic studies in animal models have shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles.

To further evaluate the safety and efficacy of 2-amino-2-(3,5-dimethoxy-4-methylphenyl)propan-1-ol, clinical trials are currently underway. These trials aim to assess the compound's safety profile in humans and to determine optimal dosing regimens for various therapeutic applications. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-amino-2-(3,5-dimethoxy-4-methylphenyl)propan-1-ol (CAS No. 2228448-05-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.